Cas no 1696789-26-0 (4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine)

• Product Name: 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine
• CAS No: 1696789-26-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5696066
• PubChem ID: 107891667
• Update Time: 2025-05-21

4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine
• 1696789-26-0
• EN300-1106049
• 1H-Pyrazol-3-amine, 4-methyl-1-(1-methylbutyl)-

• Inchi： 1S/C9H17N3/c1-4-5-8(3)12-6-7(2)9(10)11-12/h6,8H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： DKPMBDUIJKWTPP-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)C(C)CCC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 280.6±20.0 °C(Predicted)
• pka: 3.86±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine

4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine: A Comprehensive Overview

The compound 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine, identified by the CAS number 1696789-26-0, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which have gained significant attention in recent years due to their diverse biological activities and chemical versatility. The molecule's structure features a pyrazole ring, a methyl group at position 4, and a pentan-2-yl substituent at position 1, making it a valuable compound for both academic research and industrial applications.

Pyrazole derivatives, including 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine, are known for their ability to act as ligands in metal coordination chemistry. Recent studies have highlighted their potential as catalysts in organic synthesis, particularly in asymmetric catalysis. The presence of the pentan-2-yl group introduces steric effects that can influence the molecule's reactivity and selectivity, making it a promising candidate for enantioselective reactions. This has been supported by findings from researchers at leading institutions, who have demonstrated the compound's ability to facilitate complex transformations with high efficiency.

In addition to its catalytic applications, 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine has shown potential in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, suggesting its suitability as a lead compound for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, offering insights into its therapeutic potential.

The synthesis of 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times while maintaining product quality.

The chemical stability of 4-Methyl-1-(pentan-2-yl)-1H-pyrazol-3-amine under various conditions has also been investigated. Studies indicate that the compound is stable under physiological conditions, making it suitable for biological assays and in vivo studies. Its resistance to oxidative degradation further enhances its utility in long-term storage and transportation.

In conclusion, CAS No 1696789 strong>-< strong >26 strong > -< strong >0 strong > represents a significant advancement in the field of pyrazole chemistry. With its versatile structure and promising properties, this compound holds great potential for future innovations across multiple disciplines. Ongoing research continues to uncover new applications and optimize its use, ensuring its relevance in both academic and industrial settings.